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Compound of Interest

Compound Name: BDP TR NHS ester

Cat. No.: B606008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to BODIPY Dyes
Boron-dipyrromethene (BODIPY) dyes are a class of fluorescent probes that have become

indispensable tools in molecular imaging and cellular analysis.[1][2] Their core structure, a

dipyrromethene ligand complexed with a disubstituted boron atom, typically BF₂, gives rise to a

unique and highly favorable set of photophysical properties.[2][3]

Key Advantages:

High Fluorescence Quantum Yields: BODIPY dyes are exceptionally bright, often

approaching quantum yields of 1.0, and are relatively insensitive to the polarity and pH of

their environment.[1]

Sharp Absorption and Emission Spectra: Their narrow spectral bands minimize crosstalk in

multicolor imaging experiments.

High Molar Extinction Coefficients: They are strong absorbers of light, contributing to their

brightness.

Excellent Photostability: Compared to traditional fluorophores like fluorescein, BODIPY dyes

are more resistant to photobleaching, enabling longer-term imaging experiments.
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Structural Versatility: The BODIPY core can be readily functionalized at multiple positions,

allowing for the precise tuning of its spectral properties and the attachment of targeting

moieties for specific biological applications.

These characteristics make BODIPY dyes superior candidates for a wide range of applications,

from staining cellular organelles and sensing the intracellular environment to acting as

photosensitizers in theranostic applications like photodynamic therapy (PDT).

Core Structure and Photophysical Properties
The versatility of BODIPY dyes stems from the ability to modify their core structure. The

standard IUPAC numbering scheme reveals key positions for functionalization that can tune the

dye's properties. Modifications at the 1,3,5,7-positions, and especially at the 8-(meso)-position,

are commonly used to alter absorption/emission wavelengths and introduce functionalities for

bioconjugation or sensing.
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1. Prepare Cells
(Culture on coverslip)

3. Wash Cells
(Remove serum with PBS)

2. Prepare Working Solution
(1-2 µM BODIPY in PBS/Medium)

4. Incubate with Dye
(15-30 min, 37°C, protect from light)

5. Wash Cells
(Remove excess dye)

6. Add Imaging Medium

7. Image
(Fluorescence Microscopy)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to BODIPY Dyes in Molecular
Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606008#applications-of-bodipy-dyes-in-molecular-
imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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